Cas no 158871-27-3 (Propanenitrile,3,3'-[[2-(5,6-dihydro-1,3-dithiolo[4,5-b][1,4]dithiin-2-ylidene)-1,3-dithiole-4,5-diyl]bis(thio)]bis-)

• Product Name: Propanenitrile,3,3'-[[2-(5,6-dihydro-1,3-dithiolo[4,5-b][1,4]dithiin-2-ylidene)-1,3-dithiole-4,5-diyl]bis(thio)]bis-
• CAS No: 158871-27-3
• MF: C₁₄H₁₂N₂S₈
• MW: 464.778471946716
• CID: 1337869
• Update Time: 2024-08-17

Propanenitrile,3,3'-[[2-(5,6-dihydro-1,3-dithiolo[4,5-b][1,4]dithiin-2-ylidene)-1,3-dithiole-4,5-diyl]bis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3,3'-[[2-(5,6-dihydro-1,3-dithiolo[4,5-b][1,4]dithiin-2-ylidene)-1,3-dithiole-4,5-diyl]bis(thio)]bis-
• 4,5-bis(cyanoethylthio)-1,3-dithiole-2-[(4,5-ethylenedithio)-1,3-dithiole-2-ylidene]
• Propanenitrile, 3,3'-[[2-(5,6-dihydro-1,3-dithiolo[4,5-b][1,4]dithiin-2-ylidene)-1,3-dithiole-4,5-diyl]bis(thio)]bis-

• Inchi： 1S/C14H12N2S8/c15-3-1-5-17-9-10(18-6-2-4-16)22-13(21-9)14-23-11-12(24-14)20-8-7-19-11/h1-2,5-8H2
• InChI Key： VFEBMDPOKOJICW-UHFFFAOYSA-N
• SMILES： S1C(SCCC#N)=C(SCCC#N)S/C/1=C1/SC2SCCSC=2S/1

Computed Properties

• Exact Mass: 463.87696

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Melting Point: 141 °C(Solv: chloroform (67-66-3); methanol (67-56-1))
• Boiling Point: 602.2±55.0 °C(Predicted)
• PSA: 47.58